Cas no 2703769-60-0 (3-{4,6-dioxo-4H,5H,6H-thieno2,3-cpyrrol-5-yl}piperidine-2,6-dione)

• Product name: 3-{4,6-dioxo-4H,5H,6H-thieno2,3-cpyrrol-5-yl}piperidine-2,6-dione
• CAS No: 2703769-60-0
• MF: C₁₁H₈N₂O₄S
• MW: 264.257221221924
• CID: 5653779
• PubChem ID: 165942035

3-{4,6-dioxo-4H,5H,6H-thieno2,3-cpyrrol-5-yl}piperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• EN300-28228577
• 2703769-60-0
• 3-{4,6-dioxo-4H,5H,6H-thieno[2,3-c]pyrrol-5-yl}piperidine-2,6-dione
• 3-{4,6-dioxo-4H,5H,6H-thieno2,3-cpyrrol-5-yl}piperidine-2,6-dione

• Inchi： 1S/C11H8N2O4S/c14-7-2-1-6(9(15)12-7)13-10(16)5-3-4-18-8(5)11(13)17/h3-4,6H,1-2H2,(H,12,14,15)
• InChI Key： MMZVBPVPQFNMMA-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C(N(C2=O)C1C(NC(CC1)=O)=O)=O

Computed Properties

• Exact Mass: 264.02047791g/mol
• Monoisotopic Mass: 264.02047791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-{4,6-dioxo-4H,5H,6H-thieno2,3-cpyrrol-5-yl}piperidine-2,6-dione

3-{4,6-Dioxo-4H,5H,6H-thieno[2,3-c]pyrrol-5-yl}piperidine-2,6-dione: A Comprehensive Overview

The compound with CAS No 2703769-60-0, known as 3-{4,6-dioxo-4H,5H,6H-thieno[2,3-c]pyrrol-5-yl}piperidine-2,6-dione, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

The molecular structure of this compound is characterized by a piperidine ring system fused with a thienopyrrole moiety. The thienopyrrole group introduces a heterocyclic framework that enhances the compound's stability and bioavailability. The presence of multiple oxygen atoms in the form of ketones (dioxo groups) further contributes to its functional diversity. These structural elements make the compound an attractive candidate for research in medicinal chemistry.

Recent studies have highlighted the potential of 3-{4,6-dioxo-4H,5H,6H-thieno[2,3-c]pyrrol-5-yl}piperidine-2,6-dione as a lead compound in the development of new therapeutic agents. Its ability to interact with specific biological targets has been explored in various contexts. For instance, researchers have investigated its role as a modulator of enzyme activity and its potential to inhibit key pathways involved in diseases such as cancer and neurodegenerative disorders.

The synthesis of this compound involves a series of intricate organic reactions that require precise control over reaction conditions. The process typically begins with the preparation of the thienopyrrole intermediate through cyclization reactions. Subsequent steps involve the formation of the piperidine ring system and the introduction of the ketone groups. The overall synthesis is a testament to the advancements in modern organic chemistry and highlights the importance of stereochemical considerations in achieving the desired product.

In terms of applications, 3-{4,6-dioxo-4H,5H,6H-thieno[2,3-c]pyrrol-5-yl}piperidine-2,6-dione has shown promise in drug delivery systems due to its ability to form stable complexes with other molecules. This property makes it a valuable component in the design of targeted drug delivery vehicles that can enhance therapeutic efficacy while minimizing side effects.

Furthermore, this compound has been studied for its potential use in materials science. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronic devices. Researchers have explored its role as a component in light-emitting diodes (LEDs) and solar cells due to its ability to efficiently transport charges within these devices.

The ongoing research into 3-{4,6-dioxo-4H,5H,6H-thieno[2,3-c]pyrrol-5-yl}piperidine-2,6-dione underscores its importance as a versatile molecule with wide-ranging applications. As scientists continue to uncover its properties and potential uses, this compound is expected to play an increasingly significant role in both academic research and industrial applications.